Cas no 2228208-24-8 (4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine)
4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine
- EN300-1983298
- 2228208-24-8
-
- Inchi: 1S/C10H9ClN2OS/c1-14-9-6(3-2-4-7(9)11)8-5-15-10(12)13-8/h2-5H,1H3,(H2,12,13)
- InChI Key: WONBYJWGEOEVMX-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C2=CSC(N)=N2)=C1OC
Computed Properties
- Exact Mass: 240.0124118g/mol
- Monoisotopic Mass: 240.0124118g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 76.4Ų
4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1983298-0.05g |
4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine |
2228208-24-8 | 0.05g |
$888.0 | 2023-09-16 | ||
| Enamine | EN300-1983298-0.1g |
4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine |
2228208-24-8 | 0.1g |
$930.0 | 2023-09-16 | ||
| Enamine | EN300-1983298-0.25g |
4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine |
2228208-24-8 | 0.25g |
$972.0 | 2023-09-16 | ||
| Enamine | EN300-1983298-0.5g |
4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine |
2228208-24-8 | 0.5g |
$1014.0 | 2023-09-16 | ||
| Enamine | EN300-1983298-1.0g |
4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine |
2228208-24-8 | 1g |
$1229.0 | 2023-05-31 | ||
| Enamine | EN300-1983298-2.5g |
4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine |
2228208-24-8 | 2.5g |
$2071.0 | 2023-09-16 | ||
| Enamine | EN300-1983298-5.0g |
4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine |
2228208-24-8 | 5g |
$3562.0 | 2023-05-31 | ||
| Enamine | EN300-1983298-10.0g |
4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine |
2228208-24-8 | 10g |
$5283.0 | 2023-05-31 | ||
| Enamine | EN300-1983298-1g |
4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine |
2228208-24-8 | 1g |
$1057.0 | 2023-09-16 | ||
| Enamine | EN300-1983298-5g |
4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine |
2228208-24-8 | 5g |
$3065.0 | 2023-09-16 |
4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine
Introduction to 4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine (CAS No. 2228208-24-8)
4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2228208-24-8, belongs to the thiazole class of molecules, which are well-known for their broad spectrum of pharmacological applications. Thiazole derivatives have been extensively studied for their roles in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer treatments.
The structural framework of 4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine consists of a thiazole ring fused with a phenyl group substituted at the 3-position with a chlorine atom and at the 2-position with a methoxy group. This specific substitution pattern imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of both chloro and methoxy functional groups makes this compound a promising candidate for further investigation in drug discovery programs.
In recent years, there has been growing interest in developing novel thiazole-based compounds that exhibit enhanced pharmacological profiles. The combination of the chloro and methoxy substituents in 4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine suggests potential for activity against multiple disease targets. For instance, studies have indicated that thiazole derivatives can modulate enzyme activity and interfere with cellular signaling pathways relevant to cancer progression. The chloro group, in particular, is known to enhance binding affinity to certain biological receptors, while the methoxy group can influence metabolic stability and bioavailability.
Current research in medicinal chemistry has focused on leveraging the structural diversity of thiazole derivatives to develop next-generation therapeutics. The compound 4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine has been explored in several preclinical studies for its potential antitumor properties. Preliminary findings suggest that it may inhibit key enzymes involved in cell proliferation and survival, making it a valuable scaffold for developing anticancer agents. Additionally, its ability to cross cell membranes efficiently could enhance its therapeutic efficacy.
The synthesis of 4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a thiourea derivative followed by cyclization to form the thiazole core. Subsequent steps involve aromatic substitution reactions to introduce the chloro and methoxy groups at the appropriate positions on the phenyl ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve reaction efficiency and selectivity.
The pharmacokinetic properties of 4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine are also of great interest. Studies have shown that thiazole derivatives can exhibit varying levels of solubility and metabolic stability depending on their substituents. The presence of polar functional groups like chloro and methoxy can enhance water solubility, which is crucial for oral bioavailability. However, these groups can also make the molecule more susceptible to enzymatic degradation, necessitating further modifications to improve its pharmacokinetic profile.
In conclusion, 4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine (CAS No. 2228208-24-8) represents a significant advancement in the development of novel pharmaceutical compounds. Its unique structural features and potential biological activities position it as a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs across various therapeutic areas.
2228208-24-8 (4-(3-chloro-2-methoxyphenyl)-1,3-thiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)